1-Methyl-1-azacyclododecane-2-thione

• CAS No.: 34949-17-2
• Molecular Formula: C12H23NS
• Molecular Weight: 213.38 g/mol
• IUPAC Name: 1-methyl-azacyclododecane-2-thione
• InChI: InChI=1S/C12H23NS/c1-13-11-9-7-5-3-2-4-6-8-10-12(13)14/h2-11H2,1H3
• InChI Key: HISLQPURLFWKNI-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCCCCCCCCC1=S

Description

1-Methyl-1-azacyclododecane-2-thione is a macrocyclic thione compound characterized by a 12-membered azacyclododecane ring containing one nitrogen atom, a methyl substituent at the nitrogen position, and a thione (C=S) functional group at the 2-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Methyl-1-azacyclododecane-2-thione typically involves the cyclization of appropriate precursors under specific conditions. One common method includes the reaction of 1-methylazacyclododecane with sulfur sources under controlled temperature and pressure . The reaction conditions often require the use of solvents such as ethanol or methanol and catalysts to facilitate the cyclization process.

Industrial Production Methods

Industrial production of 1-Methyl-1-azacyclododecane-2-thione may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield. The process optimization focuses on maximizing the efficiency of the cyclization reaction while minimizing by-products and waste .

Chemical Reactions Analysis

Types of Reactions

1-Methyl-1-azacyclododecane-2-thione undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides and sulfones under specific conditions.

Reduction: Reduction reactions can convert the thione group to a thiol group.

Substitution: Nucleophilic substitution reactions can occur at the nitrogen or sulfur atoms, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like alkyl halides or acyl chlorides are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions include sulfoxides, sulfones, thiols, and various substituted derivatives, depending on the reaction conditions and reagents used .

Scientific Research Applications

1-Methyl-1-azacyclododecane-2-thione has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in treating various diseases.

Industry: It is used in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Methyl-1-azacyclododecane-2-thione involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Table 1: Comparative Structural Data

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Ring Size/Type	Key Substituents	CAS Number
1-Methyl-1-azacyclododecane-2-thione	C₁₂H₂₃NS	~221.38 (estimated)	12-membered azacycle	N-Methyl, C=S	Not available
1-Methyl-1H-benzimidazole-2(3H)-thione	C₈H₈N₂S	164.23	Bicyclic (benzene + 5-membered)	N-Methyl, fused benzene	236117-38-7
1-Methyl-4,5-dihydro-1H-imidazole-2-thiol	C₄H₈N₂S	116.19	5-membered imidazolidine	N-Methyl, C=S	13431-10-2
1-(2-Trifluoromethylphenyl)imidazoline-2-thione	C₁₀H₉F₃N₂S	246.25	5-membered imidazoline	CF₃-substituted phenyl	25372-17-2

Key Observations :

• Ring Size : The 12-membered azacycle in 1-methyl-1-azacyclododecane-2-thione allows for greater flexibility compared to rigid bicyclic or smaller rings (e.g., benzimidazole or imidazolidine derivatives) .
• Electronic Effects : The trifluoromethyl group in 1-(2-trifluoromethylphenyl)imidazoline-2-thione introduces strong electron-withdrawing effects, enhancing electrophilicity at the thione sulfur compared to the methyl-substituted analogs .

Research Findings and Gaps

• Synthetic Challenges : Macrocyclic thiones like 1-methyl-1-azacyclododecane-2-thione require specialized cyclization techniques (e.g., high-dilution methods), whereas smaller analogs are synthesized via straightforward alkylation or cyclocondensation .
• Spectroscopic Data : IR and NMR spectra of benzimidazole-thiones show characteristic C=S stretches at ~1250–1350 cm⁻¹ and deshielded N-methyl protons near δ 3.5 ppm . Similar patterns are expected for the macrocycle but with shifted signals due to conformational effects.
• Lack of Experimental Data: No published crystallographic or thermodynamic data exist for 1-methyl-1-azacyclododecane-2-thione, unlike its smaller analogs, which have well-documented structures and properties .